![molecular formula C7H13Cl2N3 B1531455 5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride CAS No. 2098065-21-3](/img/structure/B1531455.png)
5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride
Overview
Description
5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride, also known as IDDP, is a heterocyclic compound that has shown potential in various scientific research applications.
Scientific Research Applications
Synthesis and Structural Characterization
Researchers have developed methodologies for synthesizing and characterizing structures similar to the compound of interest, focusing on the imidazo[1,2-d][1,4]diazepine ring system and its derivatives. For instance, studies have described the synthesis of ring-expanded xanthines and xanthosines containing the imidazo[4,5-d][1,3]diazepine ring system, highlighting the chemical pathways and structural analysis through single-crystal x-ray analyses (Hosmane et al., 1991). Another study focused on the synthesis and evaluation of imidazo[1,5-g][1,4]diazepines as anti-HIV agents, demonstrating the potential for antiviral activity against HIV-2 and resistant strains of HIV-1 (Janin et al., 1996).
Potential Antimicrobial Activity
Research has also explored the antimicrobial potential of compounds structurally related to 5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride. A study synthesized novel 3-aryl-5H-pyrrolo[1,2-a]imidazole and 5H-imidazo[1,2-a]azepine quaternary salts, demonstrating antibacterial and antifungal activity against a variety of pathogens. This indicates a broad spectrum of activity that could lead to the development of new antimicrobial agents (Demchenko et al., 2021).
Chemical Properties and Reactions
Further investigations have delved into the chemical properties and reactions of imidazo[1,2-d][1,4]diazepine derivatives. For example, the synthesis and properties of 4,5‐dihydrobenzo[e]imidazo[2,1‐c][1,4,2]diazaphosphinine derivatives have been reported, offering insights into the direct phosphorylation processes and potential applications in developing novel chemical entities with unique properties (Ivanov et al., 2002).
properties
IUPAC Name |
6,7,8,9-tetrahydro-5H-imidazo[1,2-d][1,4]diazepine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3.2ClH/c1-2-8-3-5-10-6-4-9-7(1)10;;/h4,6,8H,1-3,5H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEWAOOCMOCSWBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN2C1=NC=C2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride | |
CAS RN |
2098065-21-3 | |
Record name | 5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.